Cas no 33252-63-0 (2-Hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 33252-63-0
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• MDL: MFCD00042315
• CID: 54040
• PubChem ID: 147443
• Update Time: 2025-10-28

2-Hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(trifluoromethyl)pyridine
• BUTTPARK 24\01-67
• 5-TRIFLUOROMETHYL-2-(1H)-PYRIDINONE
• 5-(TRIFLUOROMETHYL)-2(1H)-PYRIDONE
• 5-(TRIFLUOROMETHYL)-2-PYRIDINOL
• 5-TRIFLOROMETHYL-2-(1H)-PYRIDINONE
• 5-(Trifluoromethyl)pyridin-2-one
• 5-Trifluoromethyl-pyridin-2-ol
• 5-(trifluoromethyl) -2-hydroxypyridine
• 5-(Trifluoromethyl)-2-pyridone
• 2-Hydroxy-5-trifluoromethylpyridine
• 5-(trifluoromethyl)pyridin-2-ol
• 5-trifloromethyl-2-hydroxypyridine
• 5-trifluoromethyl-2-hydroxypyridine
• 5-Trifluoromethyl-Pyridin-2
• 5-(Trifluoromethyl)-2-pyridinone
• SY007020
• HMS559M02
• 5-trifluoromethylpyrid-2-one
• A5938
• DTXSID8044387
• NS00016194
• EN300-05018
• 5E-502
• SCHEMBL525257
• JUVOJLXGVHWBEO-UHFFFAOYSA-N
• RB1047
• 5-(Trifluoromethyl)-2(1H)-pyridinone
• Maybridge1_006426
• YZUQZFUCRSLKEN-UHFFFAOYSA-N
• CCG-49593
• 2-Hydroxy-5-(trifluoromethyl)pyridine, 97%
• 1CCP81H07B
• Z56910389
• BP-20272
• 5-trifluoromethyl-2-pyridone
• 5-(trifloromethyl)-2(1H)-pyridone
• 5-(Trifluoromethyl)pyridin-2(1H)-one
• TRIFLUOROMETHYL)-2(1H)-PYRIDINONE, 5-(
• UNII-1CCP81H07B
• 5-(trifluoromethyl)-1,2-dihydropyridin-2-one
• 5-(trifluoromethyl) pyridin-2-ol
• CS-B0101
• AKOS001054750
• 5-(trifluoromethyl)-1H-pyridin-2-one
• 79894-13-6
• Fluazifop-P-butyl metabolite 10
• AKOS005145592
• 5-(trifluoromethyl)-2-(1H)-pyridone
• U4D
• 33252-63-0
• 2H-5TFMP
• FT-0612553
• 5-trifluoromethyl-2-pyridinol
• MFCD00042315
• AM20070045
• T2539
• Q27252234
• 2(1H)-Pyridinone, 5-(trifluoromethyl)-
• 5-trifluoromethyl-2(1h)-pyridone
• SR-01000639040-1
• FS-2555
• AC-9476
• 2-Hydroxy-5-(trifluoromethyl)pyridine,97%
• BBL100558
• STL554352
• DB-021192

• MDL： MFCD00042315
• Inchi： 1S/C6H4F3NO/c7-6(8,9)4-1-2-5(11)10-3-4/h1-3H,(H,10,11)
• InChI Key： BYRJSCNPUHYZQE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(NC=1)=O)(F)F

Computed Properties

• Exact Mass: 163.02400
• Monoisotopic Mass: 163.024498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Quasi white crystalline powder
• Density: 1.4230
• Melting Point: 147.0 to 151.0 deg-C
• Boiling Point: 286.8℃ at 760 mmHg
• Flash Point: 127.262℃
• Refractive Index: 1.457
• PSA: 33.12000
• LogP: 1.80600
• Solubility: Not determined

2-Hydroxy-5-(trifluoromethyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2-Hydroxy-5-(trifluoromethyl)pyridine

Comprehensive Guide to 2-Hydroxy-5-(trifluoromethyl)pyridine (CAS No. 33252-63-0): Properties, Applications, and Market Insights

2-Hydroxy-5-(trifluoromethyl)pyridine (CAS No. 33252-63-0) is a versatile heterocyclic compound widely used in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, featuring a pyridine ring substituted with a hydroxyl group and a trifluoromethyl group, has gained significant attention due to its unique chemical properties and broad applicability. In this article, we delve into its structural characteristics, synthesis methods, industrial applications, and emerging trends in research.

The molecular structure of 2-Hydroxy-5-(trifluoromethyl)pyridine combines the electron-withdrawing nature of the trifluoromethyl group with the hydrogen-bonding capability of the hydroxyl group. This dual functionality makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceutical APIs and crop protection agents. Researchers frequently explore its reactivity in cross-coupling reactions and as a chelating ligand in coordination chemistry.

One of the most prominent applications of CAS 33252-63-0 is in the pharmaceutical industry, where it serves as a building block for antiviral drugs and anti-inflammatory agents. Recent studies highlight its role in the synthesis of JAK inhibitors, a class of therapeutics gaining traction for autoimmune disease treatment. The compound's metabolic stability and bioavailability enhancement properties make it particularly valuable in drug design.

In agrochemical applications, 2-Hydroxy-5-(trifluoromethyl)pyridine derivatives demonstrate excellent pesticidal activity against a range of crop pathogens. The trifluoromethyl pyridine moiety is known to improve the lipophilicity and cell membrane penetration of active ingredients, contributing to the development of next-generation fungicides and herbicides. This aligns with the growing demand for sustainable agriculture solutions in the face of climate change.

The synthesis of 33252-63-0 typically involves halogenation and hydroxylation of pyridine precursors, with recent advancements focusing on catalytic processes to improve yield and reduce environmental impact. Green chemistry initiatives have spurred interest in solvent-free reactions and biocatalytic methods for producing this compound, addressing the pharmaceutical industry's push toward greener synthesis routes.

Market analysis indicates steady growth for trifluoromethyl-containing compounds, with 2-Hydroxy-5-(trifluoromethyl)pyridine maintaining a strong position due to its multiple applications. The compound's market is particularly driven by Asia-Pacific regions, where contract manufacturing organizations are expanding production capabilities for fine chemicals and pharmaceutical intermediates.

From a regulatory perspective, CAS 33252-63-0 is generally recognized as safe for industrial use when proper handling procedures are followed. Material safety data sheets emphasize standard precautions for laboratory chemicals, including the use of personal protective equipment and adequate ventilation during handling.

Recent patent filings reveal innovative applications of 2-Hydroxy-5-(trifluoromethyl)pyridine in electronic materials and OLED technologies, where its electron-transport properties are being exploited. This expansion into materials science represents an exciting new direction for this versatile compound beyond its traditional uses.

Quality control for 33252-63-0 typically involves HPLC analysis to ensure high purity, with commercial grades generally available at 98%+ purity. Analytical methods continue to evolve, with LC-MS techniques becoming more prevalent for impurity profiling in pharmaceutical applications.

Storage recommendations for 2-Hydroxy-5-(trifluoromethyl)pyridine include keeping the material in airtight containers under inert atmosphere to prevent moisture absorption and degradation. Proper storage conditions are crucial for maintaining the compound's stability over extended periods.

The future outlook for CAS 33252-63-0 appears promising, with research focusing on novel derivatives and applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge applications in drug discovery platforms are expected to drive demand for high-purity trifluoromethyl pyridine derivatives in coming years.

Environmental considerations for 2-Hydroxy-5-(trifluoromethyl)pyridine production include wastewater treatment strategies for fluorinated compounds and energy-efficient process optimization. The industry is responding to these challenges with improved waste management protocols and circular economy approaches to chemical manufacturing.

For researchers working with 33252-63-0, recent literature highlights its utility in metal-organic frameworks (MOFs) and as a precursor for fluorescent probes. These applications leverage the compound's unique photophysical properties and ability to form stable complexes with various metal ions.

In conclusion, 2-Hydroxy-5-(trifluoromethyl)pyridine (CAS No. 33252-63-0) represents a multifaceted compound with growing importance across multiple industries. Its combination of structural features, reactivity, and application versatility ensures its continued relevance in chemical research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound is poised to play an even more significant role in addressing contemporary challenges in healthcare, agriculture, and advanced materials.